![molecular formula C13H20O3 B2509679 (1-Methoxycyclopropyl)methyl spiro[2.4]heptane-2-carboxylate CAS No. 2551118-71-7](/img/structure/B2509679.png)
(1-Methoxycyclopropyl)methyl spiro[2.4]heptane-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1-Methoxycyclopropyl)methyl spiro[2.4]heptane-2-carboxylate, also known as SCH 50911, is a selective antagonist of the GABAB receptor. It is a synthetic compound that was first developed in the late 1980s as a potential treatment for epilepsy and other neurological disorders. Since then, it has been extensively studied for its potential therapeutic applications and has been found to have a wide range of effects on the central nervous system.
Scientific Research Applications
Novel Bornane Synthesis
A study by Föhlisch, Abu Bakr, and Fischer (2002) explored a synthesis approach aimed at spiro[2.4]heptane derivatives, with a focus on the creation of a bornane derivative. This synthesis pathway opens opportunities for variations in the compound's structure, potentially leading to varied applications in scientific research (Föhlisch, Abu Bakr, & Fischer, 2002).
Asymmetric Synthesis of Amino Acids
Jakubowska, Żuchowski, and Kulig (2015) utilized cyclic sulfates, related to the core structure of "(1-Methoxycyclopropyl)methyl spiro[2.4]heptane-2-carboxylate," as epoxide-like synthons for the asymmetric alkylation of oxazinone-derived glycine equivalents. This method led to the synthesis of spiro derivatives of glycine equivalents, highlighting the compound's utility in asymmetric synthesis and its role in producing biologically significant compounds (Jakubowska, Żuchowski, & Kulig, 2015).
Spirocyclopropane Substituted Cations
Kirmse, Landscheidt, and Schleich (1992) investigated the generation and rearrangement of spirocyclopropane-substituted 2-norbornyl cations. This study provides insights into the behavior of spirocyclopropane-substituted compounds under solvolytic conditions, which could be crucial for understanding their reactivity and potential applications in synthesis and catalysis (Kirmse, Landscheidt, & Schleich, 1992).
Chiral Separation and Configuration Determination
Liang, Guo, Liu, and Wei (2008) focused on the chiral separation of spiro compounds, including "this compound" analogs. The study emphasizes the compound's applications in the pharmaceutical industry, either as active ingredients, catalysts for synthesizing active enantiomers, or surface modifiers. This research underscores the importance of spiro compounds in medicinal chemistry and drug development (Liang, Guo, Liu, & Wei, 2008).
properties
IUPAC Name |
(1-methoxycyclopropyl)methyl spiro[2.4]heptane-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O3/c1-15-13(6-7-13)9-16-11(14)10-8-12(10)4-2-3-5-12/h10H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKXOVTZUQVMSAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CC1)COC(=O)C2CC23CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.